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Introduction

5-Carboxyfluorescein (5-FAM) is a widely used green fluorescent dye for labeling
oligonucleotides.[1] Its bright fluorescence and compatibility with common fluorescence
detection instruments make it a popular choice for a variety of applications, including DNA
sequencing, PCR, and hybridization-based assays.[2][3][4] The most common method for
attaching 5-FAM to an oligonucleotide is through the reaction of a 5-FAM N-
hydroxysuccinimide (NHS) ester with a primary amine group incorporated into the
oligonucleotide.[5] This protocol details the post-synthesis labeling of an amine-modified
oligonucleotide with 5-FAM SE (succinimidyl ester).

Principle of the Method

The labeling reaction is based on the covalent conjugation of an amine-modified
oligonucleotide with the amine-reactive 5-FAM NHS ester. The primary amino group on the
oligonucleotide acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This
results in the formation of a stable amide bond and the release of N-hydroxysuccinimide. The
reaction is highly dependent on pH, with an optimal range of 8.3-9.0 to ensure the amino group
is deprotonated and reactive while minimizing the hydrolysis of the NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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